6α-Hydroxy Paclitaxel-d5
6α-Hydroxy Paclitaxel-d5
Brand Name:
Vulcanchem
CAS No.:
1315376-90-9
VCID:
VC0024070
InChI:
InChI=1S/C47H51NO15/c1-24-30(61-43(57)33(51)32(27-16-10-7-11-17-27)48-41(55)28-18-12-8-13-19-28)22-47(58)40(62-42(56)29-20-14-9-15-21-29)36-45(6,38(54)35(60-25(2)49)31(24)44(47,4)5)37(53)34(52)39-46(36,23-59-39)63-26(3)50/h7-21,30,32-37,39-40,51-53,58H,22-23H2,1-6H3,(H,48,55)/t30-,32-,33+,34-,35+,36-,37-,39+,40-,45-,46+,47+/m0/s1/i8D,12D,13D,18D,19D
SMILES:
CC1=C2C(C(=O)C3(C(C(C(C2(C)C)(CC1OC(=O)C(C(C4=CC=CC=C4)NC(=O)C5=CC=CC=C5)O)O)OC(=O)C6=CC=CC=C6)C7(COC7C(C3O)O)OC(=O)C)C)OC(=O)C
Molecular Formula:
C47H51NO15
Molecular Weight:
874.948
6α-Hydroxy Paclitaxel-d5
CAS No.: 1315376-90-9
Reference Standards
VCID: VC0024070
Molecular Formula: C47H51NO15
Molecular Weight: 874.948
| CAS No. | 1315376-90-9 |
|---|---|
| Product Name | 6α-Hydroxy Paclitaxel-d5 |
| Molecular Formula | C47H51NO15 |
| Molecular Weight | 874.948 |
| Standard InChI | InChI=1S/C47H51NO15/c1-24-30(61-43(57)33(51)32(27-16-10-7-11-17-27)48-41(55)28-18-12-8-13-19-28)22-47(58)40(62-42(56)29-20-14-9-15-21-29)36-45(6,38(54)35(60-25(2)49)31(24)44(47,4)5)37(53)34(52)39-46(36,23-59-39)63-26(3)50/h7-21,30,32-37,39-40,51-53,58H,22-23H2,1-6H3,(H,48,55)/t30-,32-,33+,34-,35+,36-,37-,39+,40-,45-,46+,47+/m0/s1/i8D,12D,13D,18D,19D |
| Standard InChIKey | NDCWHEDPSFRTDA-NZSUPHSRSA-N |
| SMILES | CC1=C2C(C(=O)C3(C(C(C(C2(C)C)(CC1OC(=O)C(C(C4=CC=CC=C4)NC(=O)C5=CC=CC=C5)O)O)OC(=O)C6=CC=CC=C6)C7(COC7C(C3O)O)OC(=O)C)C)OC(=O)C |
| Synonyms | 6α-Hydroxy Taxol-d5; |
| Last Modified | Aug 20 2021 |
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